[4-(diethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]ethylcyanamide

• IUPAC Name: [4-(diethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]-ethylcyanamide
• InChI: InChI=1S/C14H23N7O/c1-4-19(5-2)12-16-13(20(6-3)11-15)18-14(17-12)21-7-9-22-10-8-21/h4-10H2,1-3H3
• InChI Key: OQFDUBYRSFOMII-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)N2CCOCC2)N(CC)C#N
• Molecular Formula: C14H23N7O
• Molecular Weight: 305.38 g/mol

Description

[4-(diethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]ethylcyanamide is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as DAC, and it is a potent inhibitor of protein kinases that play a crucial role in various cellular processes. The purpose of

Mechanism of Action

The mechanism of action of DAC involves the inhibition of protein kinases by binding to the ATP-binding site of the enzyme. This binding prevents the transfer of phosphate groups to target proteins, leading to the inhibition of cellular signaling pathways. The inhibition of protein kinases by DAC has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DAC are primarily related to the inhibition of protein kinases. The inhibition of protein kinases by DAC has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. Additionally, DAC has been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent in the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using DAC in lab experiments is its potency as a protein kinase inhibitor. DAC has been shown to be more potent than other commonly used protein kinase inhibitors, such as staurosporine and H-89. Additionally, DAC has a relatively low toxicity profile, making it suitable for use in in vitro and in vivo experiments. However, one of the limitations of using DAC in lab experiments is its solubility in aqueous solutions. DAC has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of DAC in scientific research. One potential direction is the development of DAC derivatives with improved solubility and potency. Additionally, the use of DAC in combination with other therapeutic agents, such as chemotherapy drugs, may enhance its therapeutic potential in the treatment of cancer. Furthermore, the identification of new protein kinase targets for DAC may lead to the development of novel therapeutic approaches for various diseases.

Synthesis Methods

The synthesis of DAC involves the reaction of 4-(diethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-amine with ethylcyanamide in the presence of a suitable catalyst. The reaction produces DAC as a white crystalline solid with a high purity level. The synthesis method of DAC is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

DAC has been extensively used in scientific research as a potent inhibitor of protein kinases. Protein kinases are enzymes that play a vital role in various cellular processes, including cell growth, differentiation, and apoptosis. The inhibition of protein kinases by DAC has been shown to have therapeutic potential in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.